Cas no 117375-15-2 (Methyl hexahydro-1H-pyrrolizine-7a-carboxylate)

Methyl hexahydro-1H-pyrrolizine-7a-carboxylate is a versatile heterocyclic compound featuring a pyrrolizine core with a carboxylate ester functional group. Its saturated bicyclic structure enhances stability, making it suitable for applications in pharmaceutical intermediates and organic synthesis. The ester moiety provides reactivity for further derivatization, enabling its use in the development of bioactive molecules. The compound's rigid framework is advantageous for constructing stereochemically defined scaffolds in medicinal chemistry. Its synthetic utility is underscored by compatibility with a range of reaction conditions, facilitating incorporation into complex molecular architectures. This compound is particularly valuable for researchers exploring novel pharmacophores or constrained peptidomimetics.

Methyl hexahydro-1H-pyrrolizine-7a-carboxylate structure

117375-15-2 structure

Product Name:Methyl hexahydro-1H-pyrrolizine-7a-carboxylate

CAS No:117375-15-2

MF:C₉H₁₅NO₂

MW:169.220902681351

MDL:MFCD10699450

CID:131547

PubChem ID:394149

Update Time:2025-10-20

Methyl hexahydro-1H-pyrrolizine-7a-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl hexahydro-1H-pyrrolizine-7a-carboxylate
- 1H-Pyrrolizine-7a(5H)-carboxylicacid, tetrahydro-, methyl ester
- methyl 1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate
- Methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate
- tetrahydro-1H-Pyrrolizine-7a(5H)-carboxylic acid Methyl ester
- 1H-Pyrrolizine-7a(5H)-carboxylicacid,tetrahydro-,methylester(9CI)
- PS-17323
- AKOS006303437
- CHEMBL2005574
- HBZKVVLPFLBBNV-UHFFFAOYSA-N
- EN300-7420374
- SY332077
- 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, methyl ester
- NSC697383
- Methylhexahydro-1H-pyrrolizine-7a-carboxylate
- NSC-697383
- P10993
- PB14844
- 117375-15-2
- 7a-(methoxycarbonyl)-hexahydro-1h-pyrrolizine
- DTXSID80327863
- MFCD10699450
- J-522604
- CS-0054636
- NCI60_034721
- SCHEMBL6816556
- Methyl 5-azabicyclo[3.3.0]octanecarboxylate
- METHYL HEXAHYDROPYRROLIZINE-7A-CARBOXYLATE
- MDL： MFCD10699450
- Inchi： 1S/C9H15NO2/c1-12-8(11)9-4-2-6-10(9)7-3-5-9/h2-7H2,1H3
- InChI Key： HBZKVVLPFLBBNV-UHFFFAOYSA-N
- SMILES： O(C)C(C12CCCN1CCC2)=O

Computed Properties

Exact Mass: 169.11035
Monoisotopic Mass: 169.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5A^2
XLogP3: 1

Experimental Properties

PSA: 29.54

Methyl hexahydro-1H-pyrrolizine-7a-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM198266-100mg	Methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate	117375-15-2	95%	100mg	$185	2023-03-07
Chemenu	CM198266-250mg	Methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate	117375-15-2	95%	250mg	$308	2023-03-07
Chemenu	CM198266-1g	Methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate	117375-15-2	95%	1g	$616	2023-03-07
Alichem	A109008057-1g	Methyl hexahydro-1H-pyrrolizine-7a-carboxylate	117375-15-2	95%	1g	$508.80	2023-09-04
Bestfluorodrug	YFL00002-100.0mg	methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate	117375-15-2	97%	100.0mg	￥900	2023-01-04
Bestfluorodrug	YFL00002-500.0mg	methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate	117375-15-2	97%	500.0mg	￥2100	2023-01-04
Bestfluorodrug	YFL00002-1.0g	methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate	117375-15-2	97%	1.0g	￥3150	2023-01-04
eNovation Chemicals LLC	Y1053221-1G	methyl hexahydro-1H-pyrrolizine-7a-carboxylate	117375-15-2	97%	1g	$275	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN2011179-1G	methyl hexahydro-1H-pyrrolizine-7a-carboxylate	117375-15-2	97%	1g	￥ 1,907.00	2023-03-16
eNovation Chemicals LLC	Y1053221-100mg	methyl hexahydro-1H-pyrrolizine-7a-carboxylate	117375-15-2	97%	100mg	$100	2024-07-21